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Compound of Interest

Compound Name: BMS-986142

Cat. No.: B606288 Get Quote

Technical Support Center: BMS-986142
This guide provides best practices for the storage, handling, and preparation of BMS-986142
for research purposes.

Storage and Stability
Proper storage of BMS-986142 is crucial to maintain its integrity and ensure experimental

reproducibility.

Form Storage Temperature Duration

Powder -20°C 3 years[1]

Stock Solution (in DMSO) -80°C 2 years[2]

-80°C 1 year[1]

-20°C 1 year[2]

-20°C 1 month[1]

Note: It is highly recommended to aliquot stock solutions to prevent degradation from repeated

freeze-thaw cycles.[1][2] For in vivo experiments, working solutions should be freshly prepared

and used on the same day.[2]
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Experimental Workflow for BMS-986142 Handling

Receiving and Storage Stock Solution Preparation Working Solution and Experiment

Receive BMS-986142 Powder Store Powder at -20°C Prepare 10 mM Stock in DMSO Aliquot Stock Solution Store Aliquots at -80°C Thaw Aliquot Prepare Working Solution Perform Experiment

Click to download full resolution via product page

Caption: Experimental workflow for BMS-986142 from receipt to experimental use.

Detailed Experimental Protocol: Preparation of a 10
mM Stock Solution
This protocol describes the preparation of a 10 mM stock solution of BMS-986142 in DMSO.

Materials:

BMS-986142 powder (MW: 572.60 g/mol )

Anhydrous or fresh Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Pipettes and sterile tips

Procedure:

Equilibration: Allow the vial of BMS-986142 powder to equilibrate to room temperature

before opening to prevent condensation of moisture.

Weighing: Weigh out the desired amount of BMS-986142 powder using a calibrated

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 5.726

mg of the compound.
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Dissolution: Add the appropriate volume of fresh DMSO to the powder. For a 10 mM solution,

if you weighed 5.726 mg, add 1 mL of DMSO. Ensure the DMSO is not moisture-absorbing,

as this can reduce solubility.[1]

Mixing: Vortex the solution until the compound is completely dissolved. If precipitation

occurs, gentle heating and/or sonication can be used to aid dissolution.[2]

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in sterile cryovials.[1][2]

Storage: Store the aliquots at -80°C for long-term storage (up to 2 years) or -20°C for

shorter-term storage (up to 1 year).[2]
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Question Answer

My BMS-986142 is not dissolving completely in

DMSO.

Ensure you are using fresh, anhydrous DMSO

as moisture can reduce solubility.[1] You can

also try gentle heating or sonication to aid

dissolution.[2] If the issue persists, check the

concentration; you may be exceeding the

solubility limit.

I am observing precipitation in my stock solution

after thawing.

This could be due to repeated freeze-thaw

cycles, which can degrade the compound. It is

recommended to aliquot the stock solution into

single-use volumes.[1][2] If precipitation is

observed immediately after preparation, ensure

the compound was fully dissolved initially.

My in vivo formulation is separating or

precipitating.

For in vivo studies, it is recommended to

prepare the working solution fresh on the day of

use.[2] If using a formulation like 10% DMSO,

40% PEG300, 5% Tween-80, and 45% saline,

add each solvent one by one and ensure proper

mixing.[2] Heating and sonication can also help

if phase separation occurs during preparation.[2]

I am seeing inconsistent results between

experiments.

This could be due to improper storage and

handling leading to compound degradation.

Always store the powder and stock solutions at

the recommended temperatures and avoid

multiple freeze-thaw cycles.[1][2] Also, ensure

accurate pipetting and consistent preparation of

working solutions.

Frequently Asked Questions (FAQs)
Q: What is the recommended solvent for preparing a stock solution of BMS-986142?

A: Dimethyl Sulfoxide (DMSO) is the recommended solvent for preparing stock solutions of

BMS-986142.[1][2]
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Q: Can I store my BMS-986142 stock solution at 4°C?

A: Storing the stock solution at 4°C is not recommended. For long-term stability, store aliquots

at -80°C or -20°C.[1][2]

Q: How should I prepare BMS-986142 for in vivo oral administration in mice?

A: A common vehicle for oral administration in mice is a formulation of EtOH:TPGS:PEG300

(5:5:90).[3][4] Another option is a homogeneous suspension in CMC-Na.[1] It is crucial to

prepare these formulations fresh for each experiment.[2]

Q: Is BMS-986142 light-sensitive?

A: While specific light sensitivity data is not prominently available in the provided search

results, it is a general best practice for handling small molecule inhibitors to minimize exposure

to light. Storing in amber vials or tubes wrapped in foil is a good precautionary measure.

Q: What is the solubility of BMS-986142 in aqueous solutions?

A: BMS-986142 is insoluble in water.[1] For experiments in aqueous media, it is necessary to

first dissolve the compound in an organic solvent like DMSO and then dilute it in the aqueous

buffer, ensuring the final DMSO concentration is compatible with the experimental system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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